Cas no 392330-28-8 (Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]-)

Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]- structure
392330-28-8 structure
Product Name:Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]-
CAS No:392330-28-8
MF:C13H11ClO4S
MW:298.742041826248
CID:1509692
PubChem ID:11197304
Update Time:2025-04-21

Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(6-chloro-2-naphthalenyl)sulfonyl]-
    • 3-((6-Chloro-2-naphthyl)sulfonyl)propanoic acid
    • 3-(6-chloro-2-naphthyl)sulfonylpropionic acid
    • 392330-28-8
    • 3-((6-chloro-2-naphthyl)sulfonyl)propionic acid
    • 3-[(6-chloro-2-naphthyl)sulfonyl]propionic acid
    • SCHEMBL947731
    • BDBM50304623
    • DB-112419
    • 3-(6-chloronaphthalen-2-ylsulfonyl)propanoic acid
    • CHEMBL610174
    • FLEOKTLZKINDIE-UHFFFAOYSA-N
    • Inchi: 1S/C13H11ClO4S/c14-11-3-1-10-8-12(4-2-9(10)7-11)19(17,18)6-5-13(15)16/h1-4,7-8H,5-6H2,(H,15,16)
    • InChI Key: FLEOKTLZKINDIE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C=CC(=C2)S(CCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 298.00673
  • Monoisotopic Mass: 298.0066577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 71.44
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